methyl 3-{[(2-fluorophenyl)amino]carbonyl}-5-nitrobenzoate

• IUPAC Name: methyl 3-[(2-fluorophenyl)carbamoyl]-5-nitrobenzoate
• InChI: InChI=1S/C15H11FN2O5/c1-23-15(20)10-6-9(7-11(8-10)18(21)22)14(19)17-13-5-3-2-4-12(13)16/h2-8H,1H3,(H,17,19)
• InChI Key: UVFCBSSNVKVLTA-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CC(=C1)C(=O)NC2=CC=CC=C2F)[N+](=O)[O-]
• Molecular Formula: C15H11FN2O5
• Molecular Weight: 318.26 g/mol

Description

Synthesis Analysis

The synthesis of related compounds, such as methyl 4-(5-amino-3-phenyl-1H-pyrazol-1-yl)-3-nitrobenzoate and its isomers, involves a series of reactions that include nitrification, esterification, and hydronation, starting from raw materials like 3-fluorobenzoic acid. An optimal synthesis route for similar compounds achieves high yields and purity, confirmed through methods like melting point, IR, NMR, and GC-MS analyses (Yin Jian-zhong, 2010).

Molecular Structure Analysis

The molecular structure of compounds closely related to "methyl 3-{[(2-fluorophenyl)amino]carbonyl}-5-nitrobenzoate" showcases features like polarized molecular-electronic structures and is characterized by intramolecular hydrogen bonding. These compounds form complex molecular arrangements, such as hydrogen-bonded sheets and chains, indicating a significant degree of structural intricacy and stability (J. Portilla et al., 2007).

Chemical Reactions and Properties

Related compounds demonstrate a variety of chemical reactions, including transformations via Fischer esterification and Michael addition, leading to diverse molecular structures. The chemical behavior often involves interactions like hydrogen bonding and π-π stacking, which play crucial roles in determining the compounds' reactivity and potential applications in heterocyclic synthesis (Soňa Křupková et al., 2013).

Physical Properties Analysis

The physical properties of similar compounds are extensively characterized using techniques like X-ray diffraction, IR spectroscopy, and NMR, providing detailed insights into their crystalline structures and thermal stability. These studies highlight the compounds' distinct molecular conformations and the influence of intramolecular and intermolecular forces on their physical characteristics (C. Chan et al., 1977).

Chemical Properties Analysis

The chemical properties, including reactivity patterns and the ability to form various hydrogen-bonded structures, are crucial for understanding the compounds' behavior in chemical syntheses and potential applications. Investigations into these properties reveal the compounds' capabilities to engage in complex chemical reactions, leading to the formation of diverse molecular architectures (J. Portilla et al., 2007).